Cas no 32890-88-3 (2,6-Difluoro-3-methylbenzoic acid)

32890-88-3 structure
Product Name:2,6-Difluoro-3-methylbenzoic acid
CAS No:32890-88-3
Molecular Formula:C8H6O2F2
Molecular Weight:172.12884
MDL:MFCD01631332
CID:88989
PubChem ID:2774142
2,6-Difluoro-3-methylbenzoic acid Properties
Names and Identifiers
-
- 2,6-Difluoro-3-methylbenzoic acid
- 2,6-Difluor-3-methylbenzoesaeure
- 2,6-Difluoro-m-toluic acid
- 3-Carboxy-2,4-difluorotoluene
- AC1MCO01
- ACMC-1AF95
- CTK4G9505
- SureCN1018937
- 32890-88-3
- Z1201621151
- EN300-115865
- AKOS005258506
- A875498
- 2,6-Difluoro-3-methylbenzoic acid, 97+%
- MFCD01631332
- JS-4165
- 2,6-difluoro-3-methyl-benzoic Acid
- F52725
- 2,6-Difluoro-3-methylbenzoicacid
- QZIVNVIPFGKDQE-UHFFFAOYSA-N
- SCHEMBL1018937
- DTXSID90378907
- CS-W017621
- SY061861
-
- MDL: MFCD01631332
- InChIKey: QZIVNVIPFGKDQE-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6F2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
- SMILES: CC1=C(C(=C(C=C1)F)C(=O)O)F
Computed Properties
- Exact Mass: 172.03358
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 172.034
- Heavy Atom Count: 12
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- LogP: 1.97140
- PSA: 37.3
- Refractive Index: 1.511
- Boiling Point: 246.4°Cat760mmHg
- Melting Point: 138-142°C
- Flash Point: 102.8°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.359
2,6-Difluoro-3-methylbenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003BMB-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98% | 1g |
$18.00 | 2025-02-19 | |
A2B Chem LLC | AB54227-250mg |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98 | 250mg |
$12.00 | 2024-04-20 | |
Aaron | AR003BUN-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 1g |
$10.00 | 2025-01-22 | |
abcr | AB129842-1g |
2,6-Difluoro-3-methylbenzoic acid, 97+%; . |
32890-88-3 | 1g |
€68.50 | |||
Alichem | A010011364-250mg |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 250mg |
$504.00 | 2023-09-02 | |
Ambeed | A447351-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98% | 1g |
$24.0 | ||
Apollo Scientific | PC0246-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 1g |
£16.00 | 2025-02-19 | |
Chemenu | CM157996-100g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 95% | 100g |
$527 | ||
Crysdot LLC | CD12083193-100g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 95+% | 100g |
$564 | ||
Enamine | EN300-115865-0.05g |
2,6-difluoro-3-methylbenzoic acid |
32890-88-3 | 95% | 0.05g |
$19.0 | 2023-04-20 |
2,6-Difluoro-3-methylbenzoic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:32890-88-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:32890-88-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,6-Difluoro-3-methylbenzoic acid Related Literature
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Min Liu,You Xu,Songliang Liu,Shuli Yin,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 5026-5032
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Changdong Gu,Heng Zhang,Xiuli Wang,Jiangping Tu RSC Adv., 2013,3, 11807-11815
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Nabodita Sinha,Abhayraj Shrikrishna Joshi,Ashwani Kumar Thakur Anal. Methods, 2020,12, 5360-5366
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Yingke Hou,Bin Sun,Rongtian Li,Wei Meng,Wenhua Zhang,Nuan Jia,Ming Chen,Jinxiang Chen,Xiaoyan Tang J. Mater. Chem. B, 2023,11, 9894-9911
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Shinichi Enami,Michael R. Hoffmann,Agustín J. Colussi Phys. Chem. Chem. Phys., 2016,18, 31505-31512
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Jinglun Huang,Guijuan Fan,Shiwei Li,Mengyu Liu RSC Adv., 2019,9, 16406-16417
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Régis Goumont,Emmanuel Jan,Mieczyslaw Makosza,Francois Terrier Org. Biomol. Chem., 2003,1, 2192-2199
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Hiroto Tachikawa,Takahiro Fukuzumi,Kazushige Inaoka,Inosuke Koyano Phys. Chem. Chem. Phys., 2010,12, 15399-15405
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:32890-88-3)2,6-Difluoro-3-methylbenzoic acid

Purity:99%
Quantity:25g
Price($):230.0